Cas no 5433-92-1 (Benzenesulfonamide,4-amino-N-(3-methyl-2-quinoxalinyl)-)

• Product Name: Benzenesulfonamide,4-amino-N-(3-methyl-2-quinoxalinyl)-
• CAS No: 5433-92-1
• MF: C₁₅H₁₄N₄O₂S
• MW: 314.362261295319
• CID: 380737
• PubChem ID: 224574
• Update Time: 2025-04-19

Benzenesulfonamide,4-amino-N-(3-methyl-2-quinoxalinyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-amino-N-(3-methyl-2-quinoxalinyl)-
• 4-Amino-N-(3-methylquinoxalin-2-yl)benzenesulfonamide
• DTXSID90969410
• HMS2884J09
• 5433-92-1
• MLS000737408
• 4-Amino-N-(3-methyl-2-quinoxalinyl)benzenesulfonamide
• methylquinoxal
• NSC-13156
• SMR000528128
• NCI60_000695
• 4-Amino-N-(3-methylquinoxalin-2(1H)-ylidene)benzene-1-sulfonamide
• NSC13156
• CHEMBL1420097

• Inchi： 1S/C15H14N4O2S/c1-10-15(18-14-5-3-2-4-13(14)17-10)19-22(20,21)12-8-6-11(16)7-9-12/h2-9H,16H2,1H3,(H,18,19)
• InChI Key： FSJDVWOGYWNVEU-UHFFFAOYSA-N
• SMILES： S(C1C=CC(=CC=1)N)(NC1C(C)=NC2C=CC=CC=2N=1)(=O)=O

Computed Properties

• Exact Mass: 314.08392
• Monoisotopic Mass: 314.08374688g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 470
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 106Ų

Experimental Properties

• PSA: 97.97